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Compound of Interest

Compound Name: Foslevodopa

Cat. No.: B008530 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals utilizing the

foslevodopa subcutaneous infusion pump in experimental settings.

Frequently Asked Questions (FAQs) &
Troubleshooting Guides
Pump Operation & Alarms
Question: What should I do if the pump screen is blank and unresponsive? Answer:

First, replace the current battery with a fully charged one.

If the screen remains blank, remove the battery and wait for 10 minutes before re-inserting

the fully charged battery.

If the pump still does not respond, contact your technical support representative.[1]

Question: The pump is alarming. What are the common causes and solutions? Answer: Pump

alarms can be triggered by several issues. Refer to the device's user manual for a specific

alarm codes. Common issues include:

Occlusion: Check the infusion tubing for any kinks, blockages, or tangles.[2] Ensure the

cannula is not bent or inserted into a hardened area of skin. If an occlusion is detected, the

pump will stop the infusion. You may need to replace the infusion set.
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Low Battery: The pump will provide a warning when the battery is low. Replace the battery

with a fully charged one as soon as possible.

Syringe Empty: The pump will alarm when the syringe is nearly empty to allow time for a

syringe change.

System Error: If a system error alarm occurs, note the error code if possible, stop the

infusion, and contact technical support.

Question: How do I temporarily disconnect the pump (e.g., for subject hygiene)? Answer:

Stop the pump infusion.

Disconnect the infusion set tubing from the cannula.

If the interruption is for less than 1 hour, the same infusion set can be reconnected.[3]

If the interruption is for more than 1 hour, a new infusion set (tubing and cannula) must be

used at a new infusion site.[3][4][5]

For interruptions lasting longer than 3 hours, a loading dose may need to be administered

upon restarting the infusion, as per your experimental protocol.[4][5][6][7][8]

Syringe & Infusion Set Issues
Question: The syringe does not fit into the pump. What is the cause? Answer: This can be due

to two main reasons:

The syringe plunger rod pusher is not fully retracted: Remove the syringe and close the

pump lid without the syringe inside. Follow the on-screen instructions to retract the pusher.[1]

Air is not fully removed from the syringe: Re-attach the syringe to the vial adapter, point it

upwards, and slowly push any remaining air and a small amount of liquid back into the vial.

[1]

Question: I am having trouble transferring the solution from the vial to the syringe. What should

I do? Answer: Ensure the vial adapter spike is centered on the rubber stopper of the vial before
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applying downward pressure. Press down vertically until the adapter snaps securely into place.

[1]

Question: The infusion set tubing is difficult to disconnect from the syringe or the cannula. How

can I resolve this? Answer: Dried medication solution can cause the connectors to stick.

From the syringe: Try holding a warm, damp cloth over the connector to protect your fingers

and provide a better grip to unscrew it.[1] If it remains stuck, you will need to replace the

entire infusion set.

From the cannula: Apply a warm, soaking wet cloth to the connection point for at least 2

minutes to dissolve any dried solution. Repeat if necessary. If it still cannot be detached, the

entire infusion set (cannula and tubing) will need to be replaced.[1]

Question: What should I do if I see blood in the tubing or at the infusion site? Answer: If you

observe blood upon cannula insertion or during the infusion, you must replace the entire

infusion set and select a new infusion site.[9]

Infusion Site Reactions
Question: What are common infusion site reactions and how should they be managed?

Answer: Infusion site reactions are common and can include erythema (redness), pain, edema

(swelling), nodules, and bruising.[4][10][11][12][13]

Management:

Ensure proper aseptic technique is used during cannula insertion.[2][14]

Rotate infusion sites regularly. The new site should be at least 2.5 cm (about two fingers'

width) away from the previous one.[5][14][15]

An infusion site should not be reused for at least 12 days.[5][14]

If irritation occurs, consider changing the infusion site more frequently than the standard

recommendation (e.g., daily instead of every 3 days).[6][16]

Question: How can I differentiate between an infusion site reaction and an infection? Answer:

While symptoms can overlap, infections are typically more severe. Signs of infection include
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spreading redness, warmth, significant swelling, persistent pain, and potentially fever.[6][8][10]

[11] If an infection is suspected, remove the cannula, notify the study's medical monitor, and do

not reuse the site until it has fully healed.[4][14] Topical corticosteroids may be beneficial for

skin irritations, while antibiotic treatment should be considered for infections.[16]

Data Presentation
Table 1: Foslevodopa Infusion Pump Specifications

Parameter Value Reference

Infusion Type
Continuous Subcutaneous

Infusion
[6][15][16]

Infusion Duration 24 hours/day [5][6][15][17]

Infusion Rate Range 0.15 to 1.04 mL/h [6][15]

Infusion Rate Increment 0.01 mL/h [6][15][18]

Equivalent Levodopa Dose
Approx. 600 mg to 4250

mg/day
[6][15]

Infusion Site Rotation At least every 3 days [5][6][15]

Service Life of Pump 3 years [9]

Experimental Protocols
Protocol: Management of Infusion Interruption

Objective: To provide a standardized procedure for handling planned or unplanned

interruptions of the foslevodopa subcutaneous infusion.

Methodology:

1. Interruption < 1 Hour:

Stop the pump infusion via the user interface.
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Disconnect the infusion set tubing from the cannula hub. The cannula can remain in

place.

After the interruption, reconnect the tubing to the cannula and resume the infusion. No

change of infusion set or site is required.[3][15]

2. Interruption > 1 Hour:

Stop the pump infusion.

Remove the entire infusion set (cannula and tubing).

Select a new infusion site, at least 2.5 cm away from the previous site.

Insert a new cannula and attach a new infusion set tubing.

Resume the infusion.[4][5][8]

3. Interruption > 3 Hours:

Follow the procedure for an interruption of > 1 hour.

In addition, administer a loading dose of either foslevodopa via the pump (if enabled)

or an oral equivalent as defined by the study protocol to quickly re-establish therapeutic

levels.[4][5][6][7]
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Diagram 1: Troubleshooting an unresponsive pump.
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Diagram 2: Logic for managing infusion interruptions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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